(6-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol hydrochloride

• IUPAC Name: (6-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol;hydrochloride
• InChI: InChI=1S/C9H10BrNO2.ClH/c10-6-1-2-9-8(3-6)11-4-7(5-12)13-9;/h1-3,7,11-12H,4-5H2;1H
• InChI Key: GSTZTWKNZWGNFS-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=C(N1)C=C(C=C2)Br)CO.Cl
• Molecular Formula: C9H11BrClNO2
• Molecular Weight: 280.54 g/mol
• CAS No.: 2219380-18-2

Description

(6-bromo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol hydrochloride, also known as BMH, is a chemical compound used in scientific research. It belongs to the class of benzoxazines and is known for its unique structure and properties.

Scientific Research Applications

Synthesis and Biological Studies

• Triazolo-/Thiadiazolo-Benzoxazines Synthesis : Compounds synthesized through various reactions including cyclization and condensation, demonstrated antibacterial activities against Gram-positive and Gram-negative bacteria (Dabholkar & Gavande, 2012).

Photopolymerization and Polymerization Applications

• Methacryloyl-Functional Benzoxazines : Developed for photopolymerization and thermally activated polymerization, these novel benzoxazines have potential applications in material science (Jin, Agag, Yagcı, & Ishida, 2011).

Neuroprotective Activity

• Neuroprotective 8-Alkylamino-1,4-Benzoxazines : Exhibiting significant neuroprotective effects in models of brain damage, these compounds show promise in neurological research (Largeron et al., 2001).

Fuel Cell Technology

• Sulfonic Acid-Containing Polybenzoxazine : Designed for direct methanol fuel cells, these materials demonstrate high proton conductivity and low methanol permeability, indicating their utility in energy conversion devices (Yao et al., 2014).

Green Synthesis Applications

• Catalyst-Free Synthesis of Benzoxazine Derivatives : Demonstrating a metal catalyst-free method for synthesizing benzoxazine derivatives, this research contributes to environmentally friendly chemical synthesis (Singh et al., 2015).

Chemical Synthesis

• Total Synthesis of Natural Products : Highlighting the synthesis of biologically active natural products starting from benzoxazine derivatives, this study contributes to the field of organic synthesis and drug discovery (Akbaba et al., 2010).

Structural Analysis and Potential Agents

• Benzoxazine-Fused Triazoles as Diuretic Agents : The crystal structures of these compounds were analyzed, contributing to the development of potential diuretic agents (Ravikumar et al., 2012).

Safety and Hazards

The compound has several hazard statements associated with it: H302, H315, H319, H335. These indicate that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.